Cas no 1796947-19-7 (2-[[(3-Chloro-4-fluorophenyl)sulfonyl]amino]-N-[[2-(3-thienyl)phenyl]methyl]acetamide)

• Product Name: 2-[[(3-Chloro-4-fluorophenyl)sulfonyl]amino]-N-[[2-(3-thienyl)phenyl]methyl]acetamide
• CAS No: 1796947-19-7
• MF: C₁₉H₁₆ClFN₂O₃S₂
• MW: 438.923344612122
• CID: 5370102
• Update Time: 2025-10-30

2-[[(3-Chloro-4-fluorophenyl)sulfonyl]amino]-N-[[2-(3-thienyl)phenyl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[(3-Chloro-4-fluorophenyl)sulfonyl]amino]-N-[[2-(3-thienyl)phenyl]methyl]acetamide

• Inchi： 1S/C19H16ClFN2O3S2/c20-17-9-15(5-6-18(17)21)28(25,26)23-11-19(24)22-10-13-3-1-2-4-16(13)14-7-8-27-12-14/h1-9,12,23H,10-11H2,(H,22,24)
• InChI Key： YQCCQQQLAPWIQP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1C1C=CSC=1)(=O)CNS(C1=CC=C(F)C(Cl)=C1)(=O)=O

Experimental Properties

• Density: 1.413±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.56±0.50(Predicted)

Additional information on 2-[[(3-Chloro-4-fluorophenyl)sulfonyl]amino]-N-[[2-(3-thienyl)phenyl]methyl]acetamide

2-[[(3-Chloro-4-fluorophenyl)sulfonyl]amino]-N-[[2-(3-thienyl)phenyl]methyl]acetamide: A Comprehensive Overview

2-[[(3-Chloro-4-fluorophenyl)sulfonyl]amino]-N-[[2-(3-thienyl)phenyl]methyl]acetamide, also known by its CAS number 1796947-19-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities. The structure of this molecule is characterized by a sulfonamide group attached to a substituted phenyl ring and an acetamide moiety linked to a thienyl-containing aromatic system. These structural features contribute to its unique pharmacological properties.

The synthesis of 1796947-19-7 involves a series of carefully designed organic reactions, including nucleophilic substitutions, coupling reactions, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the stereochemical effects on biological activity. Researchers have reported that the presence of electron-withdrawing groups, such as chlorine and fluorine atoms on the phenyl ring, significantly enhances the stability and bioavailability of the compound.

In terms of pharmacological activity, 2-[[(3-Chloro-4-fluorophenyl)sulfonyl]amino]-N-[[2-(3-thienyl)phenyl]methyl]acetamide has shown promising results in preclinical studies. It exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, this compound has demonstrated selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Recent studies have also highlighted its ability to modulate ion channels, making it a candidate for treating neurological disorders.

The incorporation of a thienyl group into the structure introduces unique electronic and steric effects that enhance the compound's binding affinity to target proteins. This feature has been exploited in drug design to improve selectivity and reduce off-target effects. Furthermore, computational modeling studies have revealed that the compound interacts with critical residues in the active site of its target enzymes, providing insights into its mechanism of action.

The development of 1796947-19-7 as a therapeutic agent is supported by its favorable pharmacokinetic profile. Preclinical data indicate good oral bioavailability and minimal toxicity at therapeutic doses. These attributes make it a strong candidate for further clinical evaluation. Ongoing research is focused on optimizing its formulation to enhance stability and delivery efficiency.

In conclusion, 2-[[(3-Chloro-4-fluorophenyl)sulfonyl]amino]-N-[[2-(3-thienyl)phenyl]methyl]acetamide, with its CAS number 1796947-19-7, represents a promising lead compound in drug discovery. Its unique structure, combined with advanced synthetic methodologies and cutting-edge biological studies, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this compound holds great potential for translating into effective treatments for various diseases.